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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of N-
Methylcyclohexylamine, a versatile secondary amine utilized as a key intermediate in the

synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2][3] This document is intended to

serve as a comprehensive resource for researchers, scientists, and professionals in drug

development, offering detailed data, experimental methodologies, and a visual representation

of its synthesis.

Core Physicochemical Properties
N-Methylcyclohexylamine is a clear, colorless to pale yellow liquid with a characteristic

amine-like, slightly fishy odor.[2] It is a secondary aliphatic amine featuring a methyl group and

a cyclohexyl group attached to the nitrogen atom.[2]

Quantitative Data Summary
The following tables summarize the key quantitative physicochemical properties of N-
Methylcyclohexylamine, facilitating easy comparison and reference.
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Identifier Value Reference

IUPAC Name N-methylcyclohexanamine

CAS Number 100-60-7

Molecular Formula C₇H₁₅N [4]

Molecular Weight 113.20 g/mol [4]

Canonical SMILES CNC1CCCCC1 [4]

Physical Property Value Conditions Reference

Boiling Point 149 °C at 760 mmHg [5]

Melting Point -9 to -7 °C

Density 0.868 g/mL at 25 °C [5]

Refractive Index 1.456 at 20 °C

Solubility &

Partitioning
Value Conditions Reference

Water Solubility 5.4 g/100 mL at 20 °C

Solubility in Organic

Solvents

Soluble in ethanol,

ether
[1][2]

logP (Octanol-Water

Partition Coefficient)
1.93

pKa (Acid Dissociation

Constant)
11.03 ± 0.20 Predicted

Experimental Protocols
The following sections provide generalized, detailed methodologies for the determination of the

key physicochemical properties of N-Methylcyclohexylamine.
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Determination of Boiling Point
The boiling point of N-Methylcyclohexylamine can be determined using a distillation

apparatus or a micro-boiling point method with a Thiele tube.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle

Boiling chips

Procedure:

Assemble the distillation apparatus in a fume hood.

Place a small volume of N-Methylcyclohexylamine and a few boiling chips into the

distillation flask.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation flask.

Begin heating the flask gently with the heating mantle.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point.

Correct the observed boiling point for atmospheric pressure if it deviates significantly from

760 mmHg.

Determination of Melting Point (for solid derivatives)
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While N-Methylcyclohexylamine is a liquid at room temperature, its solid derivatives (e.g.,

salts) can be characterized by their melting point.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of the solid derivative

Procedure:

Finely powder a small amount of the dry sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.

Then, decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid is observed (the beginning of the

melting range) and the temperature at which the entire sample has melted (the end of the

melting range). For a pure compound, this range should be narrow.

Determination of Density
The density of N-Methylcyclohexylamine can be determined using a pycnometer or a

hydrometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance

Water bath with temperature control
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Procedure:

Clean and dry the pycnometer and weigh it accurately.

Fill the pycnometer with N-Methylcyclohexylamine, ensuring no air bubbles are trapped.

Insert the stopper and allow any excess liquid to overflow through the capillary.

Wipe the outside of the pycnometer dry and weigh it again.

Empty and clean the pycnometer, then fill it with distilled water and repeat the weighing

process.

The density is calculated using the formula: Density = (mass of substance) / (mass of an

equal volume of water) × density of water at that temperature.

Determination of Solubility
A qualitative and quantitative determination of solubility in various solvents is crucial for

handling and formulation.

Apparatus:

Test tubes

Vortex mixer

Analytical balance

A selection of solvents (e.g., water, ethanol, acetone, hexane)

Procedure (Qualitative):

Place a small, known amount (e.g., 10 mg) of N-Methylcyclohexylamine into a test tube.

Add a small volume (e.g., 1 mL) of the solvent to be tested.

Agitate the mixture vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).
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Visually inspect the solution for any undissolved droplets or layers. If the substance forms a

homogeneous solution, it is considered soluble.

Procedure (Quantitative):

Prepare a saturated solution of N-Methylcyclohexylamine in the solvent of interest at a

specific temperature.

Allow any undissolved material to settle.

Carefully withdraw a known volume of the supernatant.

Determine the concentration of N-Methylcyclohexylamine in the aliquot using a suitable

analytical method, such as gas chromatography (GC) or titration.

Determination of pKa
The acid dissociation constant (pKa) of the conjugate acid of N-Methylcyclohexylamine can

be determined by potentiometric titration.

Apparatus:

pH meter with a combination electrode

Burette

Beaker

Magnetic stirrer and stir bar

Procedure:

Accurately weigh a sample of N-Methylcyclohexylamine and dissolve it in a known volume

of water.

Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution.

Titrate the solution with a standardized solution of a strong acid (e.g., HCl), adding the titrant

in small increments.
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Record the pH of the solution after each addition of titrant.

Plot a titration curve of pH versus the volume of titrant added.

The pKa is the pH at the half-equivalence point, where half of the amine has been

protonated.

Determination of logP (Octanol-Water Partition
Coefficient)
The logP value, a measure of lipophilicity, can be determined using the shake-flask method.

Apparatus:

Separatory funnel

Vortex mixer or shaker

Centrifuge (optional)

UV-Vis spectrophotometer or GC for concentration analysis

Procedure:

Prepare a stock solution of N-Methylcyclohexylamine in either water or n-octanol.

Add equal volumes of n-octanol and water to a separatory funnel.

Add a small, known amount of the N-Methylcyclohexylamine stock solution to the funnel.

Shake the funnel vigorously for a set period to allow for partitioning between the two phases.

Allow the layers to separate completely. A centrifuge can be used to break up any emulsions.

Carefully separate the aqueous and organic layers.

Determine the concentration of N-Methylcyclohexylamine in each layer using a suitable

analytical technique.
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The partition coefficient (P) is the ratio of the concentration in the organic phase to the

concentration in the aqueous phase. logP is the base-10 logarithm of P.

Synthesis of N-Methylcyclohexylamine
N-Methylcyclohexylamine is commonly synthesized via the reductive amination of

cyclohexanone with methylamine.[1][3] This process involves the formation of an intermediate

imine, which is then reduced to the final secondary amine.[6]

Experimental Workflow: Reductive Amination of
Cyclohexanone
The following diagram illustrates a typical experimental workflow for the synthesis of N-
Methylcyclohexylamine.
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Reaction Setup

Work-up

Purification

1. Combine Cyclohexanone,
Methylamine, and Solvent

in a Reaction Vessel

2. Add Reducing Agent/
Catalyst (e.g., NaBH3CN or H2/Pd-C)

Introduce reducing agent

3. Stir at Controlled
Temperature

Initiate reaction

4. Quench Reaction
(e.g., with water or dilute acid)

Stop reaction

5. Extract with an
Organic Solvent

Separate product

6. Wash Organic Layer
(e.g., with brine)

Remove impurities

7. Dry Organic Layer
(e.g., with Na2SO4 or MgSO4)

Remove water

8. Filter to Remove
Drying Agent

Isolate organic phase

9. Concentrate under
Reduced Pressure

Remove solvent

10. Purify by
Distillation

Isolate pure product

N-Methylcyclohexylamine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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